Cas no 1771260-74-2 (4-Bromo-6-(3,4-dimethoxyphenyl)pyrimidine)

• Product Name: 4-Bromo-6-(3,4-dimethoxyphenyl)pyrimidine
• CAS No: 1771260-74-2
• MF: C₁₂H₁₁BrN₂O₂
• MW: 295.131942033768
• CID: 5056307
• Update Time: 2025-06-07

4-Bromo-6-(3,4-dimethoxyphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(3,4-dimethoxyphenyl)pyrimidine
• 4-Bromo-6-(3,4-dimethoxyphenyl)pyrimidine

• Inchi： 1S/C12H11BrN2O2/c1-16-10-4-3-8(5-11(10)17-2)9-6-12(13)15-7-14-9/h3-7H,1-2H3
• InChI Key： AZEKMSGLAQSZFP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2C=CC(=C(C=2)OC)OC)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.8
• Topological Polar Surface Area: 44.2

Additional information on 4-Bromo-6-(3,4-dimethoxyphenyl)pyrimidine

Introduction to 4-Bromo-6-(3,4-dimethoxyphenyl)pyrimidine (CAS No. 1771260-74-2)

4-Bromo-6-(3,4-dimethoxyphenyl)pyrimidine, with the CAS number 1771260-74-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrimidine ring substituted with a bromine atom and a 3,4-dimethoxyphenyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The pyrimidine ring is a fundamental building block in many biologically active molecules, including nucleic acids and several important drugs. The presence of the bromine atom and the 3,4-dimethoxyphenyl group in 4-Bromo-6-(3,4-dimethoxyphenyl)pyrimidine enhances its reactivity and potential for forming stable complexes with various biological targets. This makes it an attractive starting material for the synthesis of more complex molecules with therapeutic potential.

Recent studies have highlighted the potential of 4-Bromo-6-(3,4-dimethoxyphenyl)pyrimidine in the development of novel drugs for the treatment of various diseases. One notable area of research is its application in cancer therapy. The compound has shown promising results in inhibiting the growth of certain cancer cells by targeting specific signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 4-Bromo-6-(3,4-dimethoxyphenyl)pyrimidine exhibited potent anti-proliferative activity against breast cancer cells by interfering with the PI3K/AKT signaling pathway.

In addition to its anti-cancer properties, 4-Bromo-6-(3,4-dimethoxyphenyl)pyrimidine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has shown that compounds derived from 4-Bromo-6-(3,4-dimethoxyphenyl)pyrimidine can effectively reduce inflammation by modulating key inflammatory mediators such as cytokines and chemokines.

The versatility of 4-Bromo-6-(3,4-dimethoxyphenyl)pyrimidine extends beyond its direct therapeutic applications. It serves as an important intermediate in the synthesis of other bioactive compounds. For example, it can be used as a building block in the development of small molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. This makes it a valuable tool for researchers working on drug discovery and development projects.

The synthesis of 4-Bromo-6-(3,4-dimethoxyphenyl)pyrimidine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using palladium catalysts. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, 4-Bromo-6-(3,4-dimethoxyphenyl)pyrimidine (CAS No. 1771260-74-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and chemical properties make it an attractive candidate for developing novel drugs targeting various diseases, including cancer and inflammatory disorders. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in the field.